Cas no 2171912-93-7 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridine-2-carboxylic acid)

• Product Name: 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridine-2-carboxylic acid
• CAS No: 2171912-93-7
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 5831682
• PubChem ID: 165545269
• Update Time: 2025-06-09

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridine-2-carboxylic acid
• EN300-1516920
• 2171912-93-7
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]pyridine-2-carboxylic acid

• Inchi： 1S/C26H25N3O5/c1-16(12-24(30)29-17-10-11-23(25(31)32)27-14-17)13-28-26(33)34-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-11,14,16,22H,12-13,15H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： FHHPNJNACLNNLJ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CC(NC1C=NC(C(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 118Ų

Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridine-2-carboxylic acid

Recent Advances in the Study of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridine-2-carboxylic acid (CAS: 2171912-93-7)

In recent years, the compound 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridine-2-carboxylic acid (CAS: 2171912-93-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and as a building block in medicinal chemistry.

The primary interest in this compound stems from its role as a protected amino acid derivative, which is crucial for solid-phase peptide synthesis (SPPS). The 9-fluorenylmethoxycarbonyl (Fmoc) group serves as a protective moiety for the amino functionality, enabling controlled deprotection during peptide chain assembly. Recent studies have highlighted its utility in the synthesis of complex peptides with enhanced bioavailability and therapeutic efficacy.

One of the key advancements in the application of 2171912-93-7 is its incorporation into the design of novel protease inhibitors. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific proteases implicated in various diseases, including cancer and viral infections. The structural flexibility of the molecule allows for modifications that can fine-tune its binding affinity and selectivity, making it a valuable scaffold for drug discovery.

In addition to its role in peptide synthesis, recent investigations have explored the pharmacokinetic properties of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridine-2-carboxylic acid. Studies utilizing advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have provided insights into its stability, metabolic pathways, and potential toxicity. These findings are critical for assessing its suitability as a drug candidate and for optimizing its formulation.

Furthermore, the compound has been employed in the development of targeted drug delivery systems. By conjugating 2171912-93-7 with nanoparticles or liposomes, researchers have achieved enhanced cellular uptake and controlled release of therapeutic agents. This approach holds promise for improving the efficacy and reducing the side effects of treatments for conditions such as neurodegenerative disorders and inflammatory diseases.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridine-2-carboxylic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as on developing greener methodologies to minimize environmental impact. Advances in catalytic processes and the use of renewable resources are among the strategies being explored.

In conclusion, the compound 2171912-93-7 represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug discovery and delivery, underscoring its importance in the development of next-generation therapeutics. Ongoing research continues to uncover new possibilities for this molecule, paving the way for innovative treatments and improved patient outcomes.